Cas no 111438-94-9 (Dibenzo[def,mno]chrysene,6-nitro-)

Dibenzo[def,mno]chrysene,6-nitro- Properties

Names and Identifiers

• Dibenzo[def,mno]chrysene,6-nitro-
• 6-NITROANTHANTHRENE
• 6-Nitroanthanthrene100µg
• 111438-94-9
• 6-nitronaphtho[7,8,1,2,3-nopqr]tetraphene
• 12-nitrohexacyclo[11.7.1.14,20.02,11.03,8.017,21]docosa-1,3(8),4,6,9,11,13,15,17(21),18,20(22)-undecaene
• FT-0642726
• AKOS015908619
• +Expand

• InChIKey： LAXMIKDMSINWKE-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H11NO2/c24-23(25)22-16-6-2-4-13-7-8-15-11-14-5-1-3-12-9-10-17(22)21(18(12)14)20(15)19(13)16/h1-11H
• SMILES： O=[N+](C1C2=CC=CC3C=CC4=CC5C=CC=C6C=CC=1C(C=56)=C4C2=3)[O-]

Computed Properties

• Exact Mass: 321.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 321.079
• Heavy Atom Count: 25
• Complexity: 571
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.2
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• LogP: 6.75960
• PSA: 45.82000